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Compound of Interest

Compound Name: Solanocapsine

Cat. No.: B1214099 Get Quote

Essential Safety and Handling Guide for
Solanocapsine
This document provides immediate and essential safety, operational, and disposal information

for handling Solanocapsine in a laboratory setting. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: Solanocapsine

CAS Number: 639-86-1[1]

Molecular Formula: C₂₇H₄₆N₂O₂[1][2]

Synonyms: Solanocapsin[2]

Solanocapsine is a toxic steroidal alkaloid derived from plants of the Solanum genus, such as

the Jerusalem cherry (Solanum pseudocapsicum).[1][3] Due to its toxic nature, stringent safety

precautions are necessary during handling, storage, and disposal.
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While specific toxicity data for Solanocapsine is limited, data for related toxic glycoalkaloids

from the Solanum genus provide a valuable reference for its potential hazard.

Compound Test Animal
Route of
Administration

LD50 (Lethal Dose,
50%)

α-Solanine Rat Oral 590 mg/kg

Mouse Intraperitoneal 30 - 42 mg/kg

Rat Intraperitoneal 67 - 75 mg/kg

Monkey Intraperitoneal < 40 mg/kg

α-Chaconine Mouse Intraperitoneal 19.2 - 27.5 mg/kg

Rat Intraperitoneal 84 mg/kg

Note: This data is for related compounds and should be used as a conservative estimate of

Solanocapsine's potential toxicity.

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for all personnel handling

Solanocapsine.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Solanocapsine powder must be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and airborne particles.[4]

Skin Protection:

Gloves: Wear nitrile or other chemically resistant gloves at all times. Double gloving is

recommended.
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Lab Coat: A fully buttoned lab coat must be worn over personal clothing.

Protective Clothing: For larger quantities or when there is a significant risk of spillage,

consider a disposable chemical-resistant suit.[4]

Respiratory Protection: If there is a risk of aerosol generation outside of a fume hood, a

NIOSH/MSHA-approved respirator should be worn.[4]

Handling Procedures
Preparation:

Designate a specific area within a fume hood for handling Solanocapsine.

Ensure all necessary equipment (spatulas, weighing paper, containers) is within the

designated area.

Have a chemical spill kit readily accessible.

Weighing and Aliquoting:

Handle Solanocapsine as a solid powder with care to avoid generating dust.

Use a microbalance within the fume hood for accurate weighing.

Prepare solutions by slowly adding the powder to the solvent to prevent splashing.

Storage:

Store Solanocapsine in a cool, dry, and well-ventilated area.[4]

Keep the container tightly sealed.

Store away from incompatible materials, such as strong oxidizing agents.[4]

Label the storage location with appropriate hazard warnings.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill:

Evacuate the immediate area.

Wear appropriate PPE before cleaning the spill.

For a small powder spill, gently cover with a damp paper towel to avoid raising dust, then

carefully scoop the material into a labeled waste container.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal Plan
All Solanocapsine waste is considered hazardous and must be disposed of according to

institutional and local regulations.

Waste Segregation:

Collect all solid waste contaminated with Solanocapsine (e.g., weighing paper, gloves,

disposable lab coats) in a dedicated, clearly labeled hazardous waste container.

Collect liquid waste containing Solanocapsine in a separate, sealed, and labeled

hazardous waste container.
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Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the name

"Solanocapsine," and the associated hazards (e.g., "Toxic").

Disposal Procedure:

Do not dispose of Solanocapsine down the drain or in regular trash.

Arrange for pick-up and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.
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Caption: Workflow for the safe handling of Solanocapsine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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